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Introduction
Tertiapin LQ, a stable, synthetic analog of the bee venom peptide Tertiapin, is a potent blocker

of inwardly rectifying potassium (Kir) channels. Its high affinity for G protein-gated inwardly

rectifying potassium (GIRK/Kir3) channels makes it a valuable tool for investigating the

physiological and pathological roles of these channels in the central nervous system (CNS).[1]

[2][3][4] Intracerebroventricular (ICV) injection provides a direct route of administration to the

brain, bypassing the blood-brain barrier and allowing for the targeted study of Tertiapin LQ's

effects on neuronal excitability, neurotransmission, and behavior.

These application notes provide a detailed protocol for the ICV injection of Tertiapin LQ in

mice, along with relevant quantitative data and a visualization of the underlying signaling

pathway.

Data Presentation
Tertiapin LQ Binding Affinity and Inhibitory
Concentration
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Note: Tertiapin LQ is a more stable derivative of Tertiapin, with Methionine at position 13

replaced by Glutamine (Tertiapin-Q) to prevent oxidation.[5][6] The terms Tertiapin LQ and

Tertiapin-Q are used interchangeably in the literature.

Experimental Protocols
Intracerebroventricular (ICV) Injection Protocol for
Tertiapin LQ in Mice
This protocol is adapted from established stereotaxic ICV injection procedures in mice.[8][9][10]

[11][12] Researchers should adapt this protocol based on their specific experimental needs and

in accordance with institutional animal care and use guidelines.

Materials:

Tertiapin LQ (lyophilized powder)
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Sterile, pyrogen-free saline or artificial cerebrospinal fluid (aCSF)

Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

Stereotaxic apparatus for mice

Hamilton syringe (10 µL) with a 30-gauge needle

Surgical tools (scalpel, forceps, etc.)

Skull drill

Suturing material or tissue adhesive

Heating pad

Analgesics for post-operative care

Procedure:

Preparation of Tertiapin LQ Solution:

Tertiapin LQ is soluble in water or saline buffer.[5][6]

Reconstitute the lyophilized Tertiapin LQ in sterile saline or aCSF to the desired stock

concentration. A recommended starting concentration for ICV injection is in the low

micromolar range, to be optimized for the specific research question.

Vortex briefly to ensure complete dissolution.

Filter the solution through a 0.22 µm syringe filter into a sterile microcentrifuge tube.

Prepare fresh on the day of the experiment or aliquot and store at -20°C for short-term

storage. Avoid repeated freeze-thaw cycles.

Animal Preparation and Anesthesia:

Anesthetize the mouse using an appropriate anesthetic protocol (e.g., isoflurane inhalation

or intraperitoneal injection of ketamine/xylazine).
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Confirm the depth of anesthesia by the absence of a pedal withdrawal reflex.

Shave the fur from the scalp and clean the area with an antiseptic solution.

Place the mouse in the stereotaxic frame, ensuring the head is level. Apply eye ointment

to prevent corneal drying.

Surgical Procedure:

Make a midline incision in the scalp to expose the skull.

Identify the bregma and lambda landmarks.

Using the stereotaxic coordinates for the lateral ventricle in mice (e.g., from bregma:

Anterior/Posterior: -0.2 mm; Medial/Lateral: ±1.0 mm; Dorsal/Ventral: -2.5 mm from the

skull surface), mark the injection site.[8] These coordinates may need to be adjusted

based on the mouse strain and age.

Carefully drill a small burr hole through the skull at the marked injection site, avoiding

damage to the underlying dura mater.

Intracerebroventricular Injection:

Load the Hamilton syringe with the prepared Tertiapin LQ solution, ensuring there are no

air bubbles.

Slowly lower the injection needle through the burr hole to the target DV coordinate.

Infuse the Tertiapin LQ solution at a slow rate (e.g., 0.5-1 µL/minute) to prevent a rapid

increase in intracranial pressure. The total injection volume should typically be between 1-

5 µL.

After the injection is complete, leave the needle in place for an additional 2-5 minutes to

allow for diffusion and to minimize backflow upon withdrawal.

Slowly retract the needle.

Post-Operative Care:
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Suture the scalp incision or close it with tissue adhesive.

Administer post-operative analgesics as per your institution's approved protocol.

Place the mouse on a heating pad to maintain body temperature until it recovers from

anesthesia.

Monitor the animal closely for any signs of distress or complications.

Mandatory Visualization
GIRK Channel Signaling Pathway and Inhibition by
Tertiapin LQ
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Caption: GIRK channel activation by GPCRs and inhibition by Tertiapin LQ.

Experimental Workflow for ICV Injection of Tertiapin LQ
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Caption: Step-by-step workflow for the ICV injection of Tertiapin LQ in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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